2-(1,3-Dioxolan-2-ylmethylamino)cycloheptane-1-carboxamide

• IUPAC Name: 2-(1,3-dioxolan-2-ylmethylamino)cycloheptane-1-carboxamide
• InChI: InChI=1S/C12H22N2O3/c13-12(15)9-4-2-1-3-5-10(9)14-8-11-16-6-7-17-11/h9-11,14H,1-8H2,(H2,13,15)
• InChI Key: RGGMDVPGMXNBEU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(CC1)NCC2OCCO2)C(=O)N
• Molecular Formula: C12H22N2O3
• Molecular Weight: 242.31 g/mol

Description

2-(1,3-Dioxolan-2-ylmethylamino)cycloheptane-1-carboxamide, also known as DIOC or CP-47,497, is a synthetic cannabinoid compound that acts as a potent agonist of the CB1 receptor. It is structurally similar to THC, the main psychoactive component of cannabis, and has been used extensively in scientific research to study the endocannabinoid system and its role in various physiological processes.

Mechanism of Action

2-(1,3-Dioxolan-2-ylmethylamino)cycloheptane-1-carboxamide acts as a potent agonist of the CB1 receptor, which is primarily located in the brain and central nervous system. It binds to the receptor and activates a signaling cascade that leads to the release of various neurotransmitters and other signaling molecules.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including modulation of neurotransmitter release, analgesia, anti-inflammatory effects, and anti-convulsant effects. It has also been shown to have potential therapeutic applications in the treatment of various conditions such as chronic pain, epilepsy, and anxiety disorders.

Advantages and Limitations for Lab Experiments

2-(1,3-Dioxolan-2-ylmethylamino)cycloheptane-1-carboxamide has several advantages as a research tool, including its high potency and selectivity for the CB1 receptor, as well as its ability to produce consistent and reproducible effects. However, it also has some limitations, including the potential for toxicity at high doses and the need for careful dosing and administration to avoid unwanted side effects.

Future Directions

There are several potential future directions for research on 2-(1,3-Dioxolan-2-ylmethylamino)cycloheptane-1-carboxamide and related compounds. These include further studies of its pharmacological properties and potential therapeutic applications, as well as the development of new analogs with improved selectivity, potency, and safety profiles. Additionally, research on the endocannabinoid system and its role in various physiological processes is ongoing and may lead to new insights and discoveries in the future.

Synthesis Methods

2-(1,3-Dioxolan-2-ylmethylamino)cycloheptane-1-carboxamide can be synthesized using a multistep process involving the reaction of cycloheptanone with ethyl diazoacetate, followed by reduction and amidation reactions. The resulting compound can then be further modified to produce various analogs with different pharmacological properties.

Scientific Research Applications

2-(1,3-Dioxolan-2-ylmethylamino)cycloheptane-1-carboxamide has been used extensively in scientific research to study the endocannabinoid system and its role in various physiological processes. It has been shown to modulate the release of neurotransmitters such as dopamine, serotonin, and glutamate, and to have analgesic, anti-inflammatory, and anti-convulsant effects.